Cas no 90218-17-0 (4-aminobenzenesulfonic acid; benzene-1,3-diol; 4-nitroaniline)

• Product name: 4-aminobenzenesulfonic acid; benzene-1,3-diol; 4-nitroaniline
• CAS No: 90218-17-0
• MF: C₆H₇NO₃S^.C₆H₆N₂O₂^.C₆H₆O₂
• MW: 421.42436
• CID: 809491
• PubChem ID: 174793

4-aminobenzenesulfonic acid; benzene-1,3-diol; 4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-aminobenzenesulfonic acid,benzene-1,3-diol,4-nitroaniline
• Benzenesulfonic acid, 4-amino-, diazotized, coupled with diazotized 4-nitrobenzenamine and resorcinol
• 4-aminobenzenesulfonic acid
• 4-nitroaniline
• benzene-1,3-diol
• EINECS 290-690-1
• 90218-17-0
• 4-aminobenzenesulfonic acid; benzene-1,3-diol; 4-nitroaniline

• Inchi： InChI=1S/C6H6N2O2.C6H7NO3S.C6H6O2/c7-5-1-3-6(4-2-5)8(9)10;7-5-1-3-6(4-2-5)11(8,9)10;7-5-2-1-3-6(8)4-5/h1-4H,7H2;1-4H,7H2,(H,8,9,10);1-4,7-8H
• InChI Key： GDXBBHIEKDPDRU-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)O)O.C1=CC(=CC=C1N)[N+](=O)[O-].C1=CC(=CC=C1N)S(=O)(=O)O

Computed Properties

• Exact Mass: 421.094
• Monoisotopic Mass: 421.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 201Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C